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Compound of Interest

Compound Name: 2-Amino-p-cresol Hydrochloride

Cat. No.: B1274106

A Comparative Guide for Researchers and Drug
Development Professionals

Introduction: 2-Amino-p-cresol, also known as 2-amino-4-methylphenol, is a versatile aromatic
intermediate with significant applications in the synthesis of dyes, colorants, and potentially in
the pharmaceutical and agrochemical industries. Its bifunctional nature, possessing both an
amino and a hydroxyl group, allows for a range of chemical transformations. This guide
provides an objective comparison of 2-Amino-p-cresol's performance against common
alternatives in its primary applications, supported by available experimental data and detailed
methodologies.

l. Application in Dye Synthesis

2-Amino-p-cresol is a key precursor for several classes of dyes, including fluorescent whitening
agents, mordant dyes, and reactive dyes. Its performance in these applications is
benchmarked against other common intermediates.

A. Fluorescent Whitening Agents (FWAS)

2-Amino-p-cresol is instrumental in the production of certain fluorescent whitening agents,
which are used to enhance the brightness of textiles and paper.

Comparison with Alternatives: A primary alternative in the broader class of aminophenols for
dye synthesis is p-aminophenol. While direct quantitative comparisons for FWA synthesis are
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not extensively available in public literature, a general comparison can be drawn based on their

chemical properties.

Data Presentation:

Feature

2-Amino-p-cresol

p-Aminophenol
(Alternative)

Remarks

Purity of Commercial

Product

Typically =98%[1]

High purity grades

available

Purity is a critical
factor for consistent
reaction yields and

final product quality.

Key Functional

Groups

Amino, Hydroxyl,
Methyl

Amino, Hydroxyl

The methyl group in 2-
Amino-p-cresol can
influence the solubility
and electronic
properties of the final

dye molecule.

Reported Use in
FWAs

Key precursor for
agents like
Fluorescent Whitening
Agent DT

Used in the synthesis

of various azo dyes[2]

Specific performance
data for FWAs from p-
aminophenol is limited

for direct comparison.

Experimental Protocol: General Synthesis of a Benzoxazole-based FWA

A common pathway for synthesizing fluorescent whitening agents from 2-Amino-p-cresol

involves the formation of a benzoxazole ring.

» Condensation: React 2-Amino-p-cresol with a suitable carboxylic acid or its derivative (e.g.,

an acid chloride or anhydride) in a high-boiling point solvent such as xylene or under solvent-

free melt conditions.

o Cyclization: The resulting intermediate undergoes cyclization, often with the elimination of

water, to form the benzoxazole ring. This step is typically acid-catalyzed.
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o Purification: The crude FWA is purified by recrystallization from a suitable solvent to achieve
the desired purity for commercial applications.

Logical Relationship Diagram: FWA Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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